2-(4-sulfanyl-1H-pyrazol-1-yl)acetic acid
Description
“2-(4-sulfanyl-1H-pyrazol-1-yl)acetic acid” is a sulfur-containing compound that belongs to the class of pyrazoles . Pyrazoles are five-membered heterocyclic compounds with two nitrogen atoms in the 1- and 2-positions . They are known for their broad range of chemical and biological properties .
Synthesis Analysis
The synthesis of sulfur-containing pyrazoles has been a subject of interest in recent years . The literature suggests that the synthesis of these compounds involves the development of new synthetic methodologies, catalysis, and structural diversity . The sulfur atom can be bonded directly to the ring or through the spacers . The current trends in organic synthesis and medicinal chemistry are shown in convergence with the principles and metrics of green chemistry such as “metal-free” and “solvent-free” reactions, green solvent, homo- and heterogeneous catalyst, multicomponent reactions (MCR), one-pot process, atomic efficiency, molecular docking, primary screening .Chemical Reactions Analysis
The chemical reactions involving pyrazoles are diverse due to their ability to modify through nucleophilic (at C-3 or C-5 positions) and electrophilic substitution (preferably at N-1, N-2, or C-4 positions) reactions . They have 6π delocalized electrons, which can form a pseudo-aromatic system in the rings .Future Directions
The future directions in the field of sulfur-containing pyrazoles involve the development of new synthetic methodologies, catalysis, and structural diversity to expand the application of this privileged class of compounds . The current trends in organic synthesis and medicinal chemistry are shown in convergence with the principles and metrics of green chemistry .
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 2-(4-sulfanyl-1H-pyrazol-1-yl)acetic acid involves the conversion of commercially available starting materials into the target compound through a series of chemical reactions.", "Starting Materials": [ "4-hydrazinylpyrazole", "Chloroacetic acid", "Sodium hydroxide", "Hydrogen sulfide gas", "Hydrochloric acid", "Sodium bicarbonate", "Ethanol", "Water" ], "Reaction": [ "Step 1: 4-hydrazinylpyrazole is reacted with chloroacetic acid in ethanol to form 2-(4-carboxymethyl-1H-pyrazol-1-yl)acetic acid.", "Step 2: The carboxylic acid group in the intermediate is then converted to a sodium salt using sodium hydroxide.", "Step 3: Hydrogen sulfide gas is bubbled through the reaction mixture to form the thiol group.", "Step 4: The reaction mixture is acidified with hydrochloric acid to protonate the thiol group and precipitate the product.", "Step 5: The product is washed with water and recrystallized from ethanol to obtain pure 2-(4-sulfanyl-1H-pyrazol-1-yl)acetic acid." ] } | |
CAS RN |
1565967-53-4 |
Product Name |
2-(4-sulfanyl-1H-pyrazol-1-yl)acetic acid |
Molecular Formula |
C5H6N2O2S |
Molecular Weight |
158.2 |
Purity |
91 |
Origin of Product |
United States |
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